Ethyl 2,5-dichloro-3-methylbenzoate
Overview
Description
Ethyl 2,5-dichloro-3-methylbenzoate, also known as EDMB, is a widely used organic compound in scientific research and laboratory experiments. It is a colorless, crystalline solid with a pleasant odor and a melting point of 79-81°C. EDMB has a variety of applications in the medical and chemical sciences, including synthesis, bioassays, and drug delivery. It also has potential applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Ethyl 2,5-dichloro-3-methylbenzoate has a variety of applications in the medical and chemical sciences. It is used in the synthesis of various compounds, such as drugs, dyes, and fragrances. It has also been used in bioassays, such as enzyme-linked immunosorbent assays (ELISA), to detect the presence of certain proteins or antigens. In addition, Ethyl 2,5-dichloro-3-methylbenzoate has been investigated as a potential drug delivery system, as it can be used to form nanoparticles that can be used to deliver drugs to targeted areas of the body.
Mechanism of Action
The mechanism of action of Ethyl 2,5-dichloro-3-methylbenzoate is not fully understood. However, it is believed to act as a proton donor, donating protons to other molecules and thus altering the pH of the surrounding environment. It is also believed to act as a substrate for certain enzymes, which can then catalyze reactions to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 2,5-dichloro-3-methylbenzoate are not yet fully understood. However, some studies have suggested that it may have anti-inflammatory, anti-bacterial, and anti-viral properties. It has also been suggested that it may have a role in regulating the activity of certain enzymes and proteins.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 2,5-dichloro-3-methylbenzoate in laboratory experiments include its low cost, low toxicity, and ease of synthesis. It is also relatively stable, which makes it an ideal choice for long-term storage. However, there are some limitations to using Ethyl 2,5-dichloro-3-methylbenzoate in laboratory experiments, such as its limited solubility in water, and its potential to react with certain compounds.
Future Directions
For Ethyl 2,5-dichloro-3-methylbenzoate research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery. In addition, more research is needed to better understand the advantages and limitations of using Ethyl 2,5-dichloro-3-methylbenzoate in laboratory experiments. Finally, further research is needed to explore the potential of Ethyl 2,5-dichloro-3-methylbenzoate as an anti-inflammatory, anti-bacterial, and anti-viral agent.
properties
IUPAC Name |
ethyl 2,5-dichloro-3-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2O2/c1-3-14-10(13)8-5-7(11)4-6(2)9(8)12/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRRWXTUZQVYFFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC(=C1)Cl)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,5-dichloro-3-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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